Cas no 627871-08-3 (5-bromo-2-fluoro-benzamidine)

• Product Name: 5-bromo-2-fluoro-benzamidine
• CAS No: 627871-08-3
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD05662474
• CID: 957871
• PubChem ID: 2773394
• Update Time: 2025-06-09

5-bromo-2-fluoro-benzamidine Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-fluoro-phenyl)-hydrazine
• 5-bromo-2-fluorophenylhydrazine
• 5-bromo-2-fluoro-benzamidine
• SCHEMBL4668847
• G10509
• MFCD05662474
• (5-bromo-2-fluorophenyl)hydrazine
• 627871-08-3
• SB38004
• ZZNMEIHSSSLZBX-UHFFFAOYSA-N
• AKOS009159238
• DB-257805
• CS-0454439
• EN300-271019

• MDL： MFCD05662474
• Inchi： 1S/C6H6BrFN2/c7-4-1-2-5(8)6(3-4)10-9/h1-3,10H,9H2
• InChI Key： ZZNMEIHSSSLZBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NN)F

Computed Properties

• Exact Mass: 203.96988
• Monoisotopic Mass: 203.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Additional information on 5-bromo-2-fluoro-benzamidine

Professional Introduction to 5-bromo-2-fluoro-benzamidine (CAS No: 627871-08-3)

5-bromo-2-fluoro-benzamidine (CAS No: 627871-08-3) is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its versatile applications in drug discovery and molecular recognition. The unique structural features of this compound, particularly the presence of both bromo and fluoro substituents on the benzene ring, make it a valuable scaffold for designing novel bioactive molecules.

The bromo and fluoro groups introduce specific electronic and steric properties that can be exploited to modulate the reactivity and binding affinity of the benzamidine core. This makes 5-bromo-2-fluoro-benzamidine an attractive building block for the synthesis of inhibitors targeting various biological pathways. Recent studies have highlighted its potential in developing small-molecule probes for investigating enzyme mechanisms and cellular processes.

In the realm of medicinal chemistry, 5-bromo-2-fluoro-benzamidine has been extensively explored as a precursor for creating targeted therapeutics. Its benzamidine moiety is known to interact with a wide range of biological targets, including proteases and kinases. The introduction of halogen atoms enhances the compound's ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for achieving high selectivity in drug design.

One of the most compelling applications of 5-bromo-2-fluoro-benzamidine is in the development of inhibitors for matrix metalloproteinases (MMPs). MMPs are a family of enzymes involved in various physiological processes, including tissue remodeling, inflammation, and cancer progression. Researchers have leveraged the structural flexibility of this compound to design potent MMP inhibitors with improved pharmacokinetic profiles. The fluoro substituent, in particular, has been shown to enhance binding affinity by stabilizing the transition state of enzymatic reactions.

Recent advancements in computational chemistry have further elucidated the binding modes of 5-bromo-2-fluoro-benzamidine to its target proteins. Molecular docking studies have revealed that the compound can effectively occupy binding pockets through a combination of hydrophobic interactions and electrostatic complementarity. These insights have guided the optimization of analogs with enhanced potency and reduced off-target effects.

The synthesis of 5-bromo-2-fluoro-benzamidine involves multi-step organic transformations that highlight its synthetic utility. The bromination and fluorination steps are critical in introducing the key functional groups that dictate its biological activity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques ensure that researchers can access this compound in sufficient quantities for both preclinical studies and industrial applications.

In conclusion, 5-bromo-2-fluoro-benzamidine (CAS No: 627871-08-3) represents a cornerstone in modern drug discovery efforts. Its unique structural attributes and broad applicability make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and mechanisms, the role of this compound is expected to expand further, solidifying its position as a pivotal player in chemical biology.